Cas no 80744-85-0 (3-Butenoic acid, 2-amino-3-methyl-, hydrochloride)

3-Butenoic acid, 2-amino-3-methyl-, hydrochloride structure
80744-85-0 structure
Product Name:3-Butenoic acid, 2-amino-3-methyl-, hydrochloride
CAS No:80744-85-0
MF:C5H10ClNO2
MW:151.591400623322
CID:705099
PubChem ID:12755838
Update Time:2025-04-19

3-Butenoic acid, 2-amino-3-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid, 2-amino-3-methyl-, hydrochloride
    • 2-amino-3-methylbut-3-enoic acid,hydrochloride
    • 2-Amino-3-methylbut-3-enoic acid--hydrogen chloride (1/1)
    • 80744-85-0
    • DTXSID30509036
    • Inchi: 1S/C5H9NO2.ClH/c1-3(2)4(6)5(7)8;/h4H,1,6H2,2H3,(H,7,8);1H
    • InChI Key: CAZJBBFHMUQMGS-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(C(=C)C)N)=O

Computed Properties

  • Exact Mass: 151.0400063g/mol
  • Monoisotopic Mass: 151.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

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